Cas no 2094523-87-0 (8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid)

• Product Name: 8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
• CAS No: 2094523-87-0
• MF: C₈H₁₂O₄S
• MW: 204.243481636047
• CID: 5255279
• Update Time: 2023-08-25

8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
• 8-Thiabicyclo[3.2.1]octane-3-carboxylic acid, 8,8-dioxide
• 8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid

• Inchi： 1S/C8H12O4S/c9-8(10)5-3-6-1-2-7(4-5)13(6,11)12/h5-7H,1-4H2,(H,9,10)
• InChI Key： UTQDPFJBVRHRES-UHFFFAOYSA-N
• SMILES： S1(C2CC(C(=O)O)CC1CC2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 307
• XLogP3: 0.2
• Topological Polar Surface Area: 79.8